Cas no 2228966-80-9 (methyl 5-(2-amino-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(2-amino-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228966-80-9
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6280696
• PubChem ID: 165733438
• Update Time: 2025-11-06

methyl 5-(2-amino-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-amino-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1778219
• 2228966-80-9

• Inchi： 1S/C10H17N3O2/c1-10(2,11)6-7-5-8(9(14)15-4)12-13(7)3/h5H,6,11H2,1-4H3
• InChI Key： QFCBWNVAGXOUAL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CC(C)(C)N)N(C)N=1)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(2-amino-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate

Research Briefing on Methyl 5-(2-amino-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2228966-80-9)

Methyl 5-(2-amino-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2228966-80-9) is a pyrazole-based compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including as a building block for drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of significant scientific interest.

The synthesis of methyl 5-(2-amino-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions, with an emphasis on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in preclinical and clinical research. Researchers have also explored its derivatization to enhance its pharmacological profile, including improved bioavailability and target specificity.

Pharmacological studies have revealed that methyl 5-(2-amino-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate exhibits notable activity in modulating specific biological pathways. For instance, preliminary data suggest its potential as an inhibitor of certain enzymes involved in inflammatory and oncogenic processes. These findings are supported by in vitro and in vivo experiments, which demonstrate its efficacy in reducing markers of inflammation and tumor growth in model systems.

In addition to its therapeutic potential, the compound's safety profile has been a focal point of recent research. Toxicological assessments indicate that it has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. This makes it a viable candidate for further development as a lead compound in drug discovery programs.

Looking ahead, ongoing research aims to elucidate the compound's precise mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. The continued exploration of methyl 5-(2-amino-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate underscores its potential to address unmet medical needs and contribute to the advancement of chemical biology and medicinal chemistry.